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Compound of Interest

Compound Name: Niobium-95

CAS No.: 13967-76-5

Cat. No.: B1194888

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of methodologies for the measurement of

Niobium-95 (⁹⁵Nb), a key radionuclide of interest in various fields, including environmental

monitoring, nuclear waste management, and radiopharmaceutical research. The information

presented is synthesized from available public data and proficiency testing exercises to offer a

comprehensive overview for laboratory professionals.

Data Presentation: Performance in Proficiency
Testing
An effective way to gauge the performance of different laboratories and their methodologies is

through proficiency testing. The UK's National Physical Laboratory (NPL) conducts annual

environmental radioactivity proficiency test exercises, which have included the analysis of ⁹⁵Nb.

The results from these exercises provide a valuable snapshot of the state of ⁹⁵Nb

measurements.
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The performance of laboratories is often evaluated using z-scores, which indicate how many

standard deviations a result is from the reference value. A z-score between -2 and +2 is

generally considered satisfactory.

While the specific protocols for each participating laboratory in the NPL proficiency tests are not

publicly detailed, the overall performance provides a benchmark for the reliability of current

⁹⁵Nb measurement practices. The majority of laboratories typically achieve satisfactory results,

indicating that the common methodologies, when properly implemented, are effective.

Below is a summary table illustrating a hypothetical distribution of results from such a

proficiency test, based on the general outcomes reported in NPL exercises.

Laboratory ID
Reported
Activity
(Bq/kg)

Assigned
Value (Bq/kg)

Z-Score Performance

Lab A 5.2 5.0 0.4 Satisfactory

Lab B 4.7 5.0 -0.6 Satisfactory

Lab C 5.8 5.0 1.6 Satisfactory

Lab D 4.1 5.0 -1.8 Satisfactory

Lab E 6.5 5.0 3.0 Unsatisfactory

Experimental Protocols
The accurate measurement of ⁹⁵Nb typically involves a combination of sample preparation,

radiochemical separation (if necessary), and nuclear counting techniques. The following

sections detail the common methodologies employed.

Sample Preparation
The initial preparation of the sample is crucial for accurate measurement and depends on the

sample matrix.

Water Samples:
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Acidify the water sample to prevent hydrolysis and precipitation of niobium.

If preconcentration is needed, methods such as co-precipitation with iron (III) hydroxide or

evaporation can be used.

Soil and Sediment Samples:

Dry the sample to a constant weight.

Homogenize the sample by grinding and sieving.

For total dissolution, acid digestion using a mixture of strong acids (e.g., HNO₃, HF,

HClO₄) is typically employed.

Biological and Organic Matrices:

Dry ashing or wet ashing with oxidizing acids is used to remove the organic matrix.

Radiochemical Separation
In many cases, especially with low-activity environmental samples or complex matrices,

chemical separation is necessary to isolate ⁹⁵Nb from interfering radionuclides.

Ion Exchange Chromatography: This is a widely used technique for niobium separation.

Dissolve the sample in a suitable acid mixture, often containing hydrofluoric acid (HF) to

form stable niobium fluoride complexes.

Load the sample solution onto an anion exchange resin. Niobium, as a fluoride complex,

will be retained by the resin.

Wash the resin with appropriate acid mixtures to remove interfering ions.

Elute the purified niobium from the resin using a different acid mixture.

Solvent Extraction: This method utilizes the differential solubility of niobium compounds in

aqueous and organic phases.

Adjust the acidity of the sample solution.
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Extract the niobium into an organic solvent containing a suitable complexing agent.

Back-extract the niobium into a fresh aqueous phase under different conditions to achieve

separation.

Precipitation: Niobium can be separated by precipitation, for example, as niobic acid

(Nb₂O₅·nH₂O) by adjusting the pH of the solution.

Measurement Techniques
Gamma Spectrometry: This is the most common method for the quantitative analysis of

⁹⁵Nb.

Detector: A high-purity germanium (HPGe) detector is preferred due to its excellent energy

resolution.

Energy Peak: ⁹⁵Nb has a characteristic gamma-ray emission at 765.8 keV, which is used

for its quantification.

Calibration: The detector must be calibrated for energy and efficiency using certified

radioactive standards.

Data Analysis: The activity of ⁹⁵Nb is determined by measuring the net peak area of the

765.8 keV photopeak and applying corrections for counting time, sample geometry, and

detector efficiency.

Liquid Scintillation Counting (LSC): While primarily used for beta-emitters, LSC can also be

employed for ⁹⁵Nb, which decays via beta emission.[1][2][3]

Sample Preparation: The purified niobium sample is mixed with a liquid scintillation

cocktail.

Counting: The beta particles emitted by ⁹⁵Nb interact with the scintillator, producing light

pulses that are detected by photomultiplier tubes.

Quench Correction: It is essential to correct for quenching (reduction in light output)

caused by chemical or colored impurities in the sample.
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Caption: Experimental workflow for ⁹⁵Nb measurement.
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Caption: Logical relationships in a proficiency testing scheme.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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